Cas no 2228480-62-2 (methyl2-(2-methyl-6-nitrophenyl)propan-2-ylamine)

• Product Name: methyl2-(2-methyl-6-nitrophenyl)propan-2-ylamine
• CAS No: 2228480-62-2
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6558292
• PubChem ID: 165674374
• Update Time: 2025-11-01

methyl2-(2-methyl-6-nitrophenyl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-(2-methyl-6-nitrophenyl)propan-2-ylamine
• methyl[2-(2-methyl-6-nitrophenyl)propan-2-yl]amine
• EN300-1998587
• 2228480-62-2

• Inchi： 1S/C11H16N2O2/c1-8-6-5-7-9(13(14)15)10(8)11(2,3)12-4/h5-7,12H,1-4H3
• InChI Key： RRCDCTVGUZOVHM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(C)=C1C(C)(C)NC)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.8Ų

Additional information on methyl2-(2-methyl-6-nitrophenyl)propan-2-ylamine

Methyl 2-(2-Methyl-6-Nitrophenyl)propan-2-ylamine: An Overview of a Promising Compound in Chemical and Pharmaceutical Research

Methyl 2-(2-methyl-6-nitrophenyl)propan-2-ylamine (CAS No. 2228480-62-2) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research. This compound, characterized by its complex aromatic and amine functionalities, offers a rich ground for exploration in both synthetic chemistry and biological studies.

The chemical structure of methyl 2-(2-methyl-6-nitrophenyl)propan-2-ylamine consists of a nitro-substituted benzene ring attached to a tert-butylamine moiety, with a methyl group on the benzene ring. This specific arrangement of functional groups imparts the compound with distinct physical and chemical properties, making it an intriguing subject for detailed investigation.

In the realm of synthetic chemistry, the synthesis of methyl 2-(2-methyl-6-nitrophenyl)propan-2-ylamine has been optimized through various methodologies. Recent studies have focused on developing efficient and environmentally friendly routes to produce this compound. For instance, a notable approach involves the use of transition-metal-catalyzed reactions, which have shown promise in enhancing yield and selectivity while minimizing by-products. These advancements not only contribute to the practical synthesis of the compound but also align with the growing emphasis on sustainable chemistry practices.

From a biological perspective, methyl 2-(2-methyl-6-nitrophenyl)propan-2-ylamine has been evaluated for its potential therapeutic applications. Preliminary studies have indicated that this compound exhibits promising activity against certain types of cancer cells. Specifically, it has been shown to induce apoptosis in human colorectal cancer cells through the modulation of key signaling pathways. These findings suggest that methyl 2-(2-methyl-6-nitrophenyl)propan-2-ylamine could serve as a lead compound for the development of novel anticancer agents.

Beyond its anticancer properties, methyl 2-(2-methyl-6-nitrophenyl)propan-2-ylamine has also been investigated for its potential as an antimicrobial agent. Research has demonstrated that this compound possesses significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membranes, leading to cell death. This dual functionality—anticancer and antimicrobial—positions methyl 2-(2-methyl-6-nitrophenyl)propan-2-ylamine as a versatile candidate for further pharmaceutical development.

In addition to its biological activities, the physical properties of methyl 2-(2-methyl-6-nitrophenyl)propan-2-ylamine have been extensively studied. The compound is known to be stable under standard laboratory conditions and exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO). These properties facilitate its use in various experimental setups and contribute to its practicality in both research and industrial settings.

The safety profile of methyl 2-(2-methyl-6-nitrophenyl)propan-2-ylamine is another critical aspect that has been addressed in recent research. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in preclinical models. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, methyl 2-(2-methyl-6-nitrophenyl)propan-2-ylamine (CAS No. 2228480-62-2) represents a promising compound with diverse applications in chemical and pharmaceutical research. Its unique chemical structure, coupled with its potential therapeutic activities, makes it an exciting subject for further investigation. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, potentially leading to significant breakthroughs in drug development and other areas of scientific inquiry.